[[4-[(Carbamothioylhydrazinylidene)methyl]phenyl]methylideneamino]thiourea
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
[[4-[(Carbamothioylhydrazinylidene)methyl]phenyl]methylideneamino]thiourea is a thiourea derivative characterized by a central thiourea (–NH–C(=S)–NH–) backbone. The structure features a phenyl ring substituted with a carbamothioylhydrazinylidene group (–NH–N=C(S)–NH₂) and a methylideneamino (–CH=N–NH–) moiety. This compound is part of a broader class of thiosemicarbazones and thiourea derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and antiviral properties .
Properties
CAS No. |
3525-74-4 |
|---|---|
Molecular Formula |
C10H12N6S2 |
Molecular Weight |
280.4 g/mol |
IUPAC Name |
[[4-[(carbamothioylhydrazinylidene)methyl]phenyl]methylideneamino]thiourea |
InChI |
InChI=1S/C10H12N6S2/c11-9(17)15-13-5-7-1-2-8(4-3-7)6-14-16-10(12)18/h1-6H,(H3,11,15,17)(H3,12,16,18) |
InChI Key |
VTZWNSAFVYMODF-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C=NNC(=S)N)C=NNC(=S)N |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Structural Features:
- Thiourea core : Provides hydrogen-bonding capacity and metal-chelating properties.
- Aromatic phenyl ring : Enhances stability and influences electronic interactions.
Comparison with Structurally Similar Compounds
Table 1: Structural and Functional Group Comparison
| Compound Name | Key Functional Groups | Molecular Weight (g/mol) | Notable Substituents |
|---|---|---|---|
| [[4-[(Carbamothioylhydrazinylidene)methyl]phenyl]methylideneamino]thiourea | Thiourea, hydrazinylidene, phenyl | ~284.4* | –CH=N–NH–, –NH–N=C(S)–NH₂ |
| Thioacetazone (N-[4-[(Carbamothioylhydrazinylidene)methyl]phenyl]acetamide) | Acetamide, hydrazinylidene, phenyl | 236.3 | –NH–CO–CH₃, –NH–N=C(S)–NH₂ |
| [(E)-[4-(Dimethylamino)phenyl]methylideneamino]thiourea | Thiourea, dimethylamino, phenyl | ~237.3* | –N(CH₃)₂, –CH=N–NH– |
| 1-{4-[(4-amino-5-thioxo-4,5-dihydro-1H-1,2,4-triazole-3-yl)methyl]phenyl}-3-(4-(trifluoromethyl)-phenyl)thiourea | Thiourea, triazole, trifluoromethyl | ~424.4* | –CF₃, triazole ring |
| 4-[(4-Chlorobenzyl)oxy]benzaldehyde N-phenylthiosemicarbazone | Thiosemicarbazone, chloro, phenyl ether | ~395.9* | –O–CH₂–C₆H₄–Cl, –N–C₆H₅ |
*Calculated based on molecular formula; exact values may vary.
Structural and Electronic Differences
Thioacetazone (): Replaces the methylideneamino group with an acetamide (–NH–CO–CH₃). Exhibits tuberculostatic activity due to the acetamide moiety enhancing membrane permeability. Lower molecular weight (236.3 vs. ~284.4) improves bioavailability.
[(E)-[4-(Dimethylamino)phenyl]methylideneamino]thiourea (): Contains a dimethylamino (–N(CH₃)₂) group on the phenyl ring. The electron-donating –N(CH₃)₂ group increases solubility in polar solvents compared to the unsubstituted phenyl ring in the target compound .
Triazole-containing thiourea (): Incorporates a triazole ring and trifluoromethyl (–CF₃) group.
Spectroscopic and Physicochemical Properties
- UV-Vis Absorption: The target compound likely exhibits λmax ~250–260 nm (similar to triazole derivatives in ). Thioacetazone shows λmax at 257 nm (logε = 4.62) in ethanol .
IR Spectroscopy :
- NMR Data: Hydrazine protons appear at δ ~3.41 ppm (). – Aromatic protons in dimethylamino derivatives resonate upfield (δ ~6.5–7.5 ppm) due to electron donation .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
